Cas no 4497-03-4 (3-morpholino-N-phenyl-propanamide hydrochloride)

• Product Name: 3-morpholino-N-phenyl-propanamide hydrochloride
• CAS No: 4497-03-4
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD10574793
• CID: 1516751
• PubChem ID: 2901601
• Update Time: 2025-04-21

3-morpholino-N-phenyl-propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-morpholino-N-phenyl-propanamide hydrochloride
• 4-Morpholinepropanamide, N-phenyl-, hydrochloride (1:1)
• N-[3-(Morpholin-4-yl)propanoyl]anilinium chloride
• LogP
• 3-MORPHOLIN-4-YL-N-PHENYL-PROPIONAMIDE
• STK146103
• Z220001722
• 3-MORPHOLIN-4-YL-N-PHENYL-PROPIONAMIDE HYDROCHLORIDE
• 3-(4-morpholinyl)-N-phenylpropanamide
• AKOS000551547
• 3-(morpholin-4-yl)-N-phenylpropanamide
• 3-Morpholino-N-phenylpropanamide
• 3-MORPHOLINO-N~1~-PHENYLPROPANAMIDE
• CHEMBL1569973
• HMS2381K07
• AT-057/43314186
• 3-morpholin-4-yl-N-phenylpropanamide
• 4497-03-4
• CS-0292014
• MFCD02815697
• MLS000529588
• Oprea1_642189
• SCHEMBL13118343
• SMR000122063
• Oprea1_555385

• MDL： MFCD10574793
• Inchi： 1S/C13H18N2O2/c16-13(14-12-4-2-1-3-5-12)6-7-15-8-10-17-11-9-15/h1-5H,6-11H2,(H,14,16)
• InChI Key： YMNVJDSZHKBYON-UHFFFAOYSA-N
• SMILES： O1CCN(CCC(NC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 270.11367
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57